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Compound of Interest

Compound Name: 4-Hydroxycarbazeran-d4
Cat. No.: B1157280
Get Quote
\ J

Executive Summary & Chemical Profile

4-Hydroxycarbazeran-d4 is a stable isotope-labeled metabolite of Carbazeran, primarily
utilized as an internal standard in LC-MS/MS bioanalysis.[1] While the deuterium labeling (d4)
renders it non-radioactive, the core pharmacophore remains a potent phosphodiesterase
(PDE) inhibitor with cardiotonic properties.

Critical Safety Directive: Treat this substance as Acutely Toxic (Oral Category 3). Although not
explicitly listed on the EPA RCRA P-list or U-list, its biological activity and toxicity profile (H301:
Toxic if swallowed) mandate that it be managed as Hazardous Pharmaceutical Waste destined
for high-temperature incineration. Do not dispose of down the drain or in general trash.

Chemical Identity Table
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Property Detail

Compound Name 4-Hydroxycarbazeran-d4

Parent Compound Carbazeran (PDE Inhibitor)

CAS Number Refer to specific vendor CoA (Parent CAS:
70724-25-3)

Molecular Formula C18H20D4N4Os

Hazard Classification Acute Tox. 3 (H301); Skin Irrit. 2; Eye Irrit. 2

Isotope Status Stable (Non-Radioactive)

Waste Stream Organic Pharmaceutical / High Hazard

Pre-Disposal Assessment & Regulatory Context

As a Senior Scientist, | must emphasize that "compliance" is the floor, not the ceiling. For
bioactive metabolites like 4-Hydroxycarbazeran-d4, we prioritize destruction of biological
activity.[1]

The "Why" Behind the Protocol

e Bioaccumulation Risk: PDE inhibitors can have potent effects on aquatic life if leached into
waterways. Standard wastewater treatment plants (WWTP) are often unable to degrade

complex pharmaceutical heterocycles.

* |sotopic Stability: The deuterium-carbon bond is stronger than the hydrogen-carbon bond
(Kinetic Isotope Effect). This makes the molecule slightly more resistant to metabolic and
environmental degradation than the non-deuterated parent, reinforcing the need for

incineration.
» Regulatory Status:

o EPA RCRA: Not P-listed or U-listed. Likely classified as "Non-RCRA Regulated Hazardous
Waste" (unless characteristic for toxicity via TCLP).
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o Best Practice: Manage as RCRA-equivalent hazardous waste to ensure chain-of-custody
destruction.[1]

Step-by-Step Disposal Protocols
Scenario A: Dry Solid (Expired or Excess Standard)

Context: You have a vial with <10 mg of lyophilized powder.

Deactivation (Not Recommended): Do not attempt chemical deactivation in the lab. The risk
of generating unknown toxic byproducts outweighs the benefit.

Primary Containment: Keep the substance in its original glass vial. Ensure the cap is tight.

Secondary Containment: Place the vial into a clear, sealable polyethylene bag (Ziploc type)
to contain any potential breakage.

Waste Stream Selection: Segregate into the Solid Bioactive/Toxic waste stream.

o Container Color: Typically Black (RCRA Hazardous) or White (binned for incineration),
depending on facility coding.

Labeling: Affix a hazardous waste label.
o Must read: "Hazardous Waste - Toxic - 4-Hydroxycarbazeran-d4."[1]
Scenario B: Liquid Waste (LC-MS Effluent/Stock

Solutions)

Context: Methanol or Acetonitrile stock solutions.[1]

e Segregation: Do not mix with oxidizers (e.g., nitric acid) or halogenated solvents (unless the
total mixture is coded for halogenated waste).

o Solvent Compatibility: Since 4-Hydroxycarbazeran-d4 is typically dissolved in MeOH or
ACN, this goes into the Organic Solvents waste stream.
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o Accumulation: Pour into the satellite accumulation container (typically a 4L safety can or
HDPE carboy).

o Documentation: Log the addition on the carboy's waste log sheet.

o Entry: "Methanol solution with trace Pharmaceutical Standards (Toxic)."

Decision Logic & Workflow (Visualization)

The following diagram outlines the decision-making process for disposing of 4-
Hydroxycarbazeran-d4, ensuring the material reaches the correct destruction facility.
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Caption: Operational workflow for segregating 4-Hydroxycarbazeran-d4 based on physical
state and solvent composition.

Emergency Procedures (Spill Management)
In the event of a spill of the pure solid standard (>10 mg):
o Evacuate: Clear the immediate area.

o PPE: Don double nitrile gloves, safety goggles, and a P95/N95 respirator (powder inhalation
risk).

o Containment: Cover the spill with a damp paper towel to prevent dust generation.
e Cleanup:
o Wipe up the material carefully.

o Clean the surface with a 10% Bleach solution (oxidative degradation helps break down the
pharmacophore) followed by water.

o Dispose of all cleanup materials (towels, gloves) into the Solid Hazardous Waste bin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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